3-(6-chloro-4-phenylquinazolin-2-yl)-8-(prop-2-en-1-yl)-2H-chromen-2-one

• IUPAC Name: 3-(6-chloro-4-phenylquinazolin-2-yl)-8-prop-2-enylchromen-2-one
• InChI: InChI=1S/C26H17ClN2O2/c1-2-7-17-10-6-11-18-14-21(26(30)31-24(17)18)25-28-22-13-12-19(27)15-20(22)23(29-25)16-8-4-3-5-9-16/h2-6,8-15H,1,7H2
• InChI Key: CQOLBYUJQSQHBK-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC2=C1OC(=O)C(=C2)C3=NC4=C(C=C(C=C4)Cl)C(=N3)C5=CC=CC=C5
• Molecular Formula: C26H17ClN2O2
• Molecular Weight: 424.9 g/mol

Description

3-(6-chloro-4-phenylquinazolin-2-yl)-8-(prop-2-en-1-yl)-2H-chromen-2-one, also known as CDP-323, is a small molecule inhibitor that has been studied for its potential therapeutic applications in a variety of diseases. In

Scientific Research Applications

Synthesis and Antimicrobial Activity

A novel series of compounds related to 3-(6-chloro-4-phenylquinazolin-2-yl)-8-(prop-2-en-1-yl)-2H-chromen-2-one has been synthesized, focusing on their potential as antimicrobial agents. For instance, compounds incorporating fluoro-substituted coumarin and phenyl rings demonstrated potent antimicrobial activities, outperforming their counterparts with H/chloro/iodo/bromo substitutions. These findings suggest a promising direction for structural modifications to enhance the antimicrobial potency of such compounds. Further investigations are required to optimize their effectiveness and application scope in antimicrobial therapies (Ansari & Khan, 2017).

Photophysical Properties

Research into the photophysical properties of chloroquinoline-based chalcones containing the 1,2,3-triazole moiety revealed significant findings. The absorption, fluorescence spectra, and quantum yield of these compounds were meticulously investigated, showing notable photophysical behavior. This study highlights the potential applications of such compounds in areas requiring specific photophysical characteristics, such as material science and photodynamic therapy (Singh, Sindhu, & Khurana, 2015).

Novel Synthetic Routes

Innovative synthetic routes have been explored to prepare chromenoquinazolines, leveraging multicomponent reactions for the efficient synthesis of heterocyclic compounds. This approach not only offers a novel pathway for creating complex molecular structures but also opens up new possibilities for the development of pharmaceuticals and other functional materials (Mazhukina, Platonova, Fedotova, & Reshetov, 2012).